Cas no 1506117-44-7 (1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole)

• Product Name: 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole
• CAS No: 1506117-44-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6586902
• PubChem ID: 84657609
• Update Time: 2025-06-09

1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole
• EN300-1077226
• 1-methyl-5-[2-(pyrrolidin-3-yl)ethyl]-1H-1,2,4-triazole
• 1506117-44-7

• Inchi： 1S/C9H16N4/c1-13-9(11-7-12-13)3-2-8-4-5-10-6-8/h7-8,10H,2-6H2,1H3
• InChI Key： WWZHVELDJMTTJE-UHFFFAOYSA-N
• SMILES： N1CCC(CCC2=NC=NN2C)C1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole

Introduction to 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole (CAS No. 1506117-44-7)

1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole, identified by its Chemical Abstracts Service (CAS) number 1506117-44-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their broad spectrum of biological activities and utility in drug development. The structural framework of 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole incorporates a pyrrolidine moiety, which is a key pharmacophore that contributes to its unique chemical and biological properties.

The molecular structure of this compound consists of a triazole ring substituted with a methyl group at the 1-position and an ethyl chain linked to the 5-position of the triazole core. This ethyl chain further extends with a pyrrolidine ring attached at the 2-position, enhancing the compound's complexity and potential for interaction with biological targets. Such structural features make 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in triazole derivatives due to their ability to modulate multiple biological pathways. The presence of the pyrrolidine group in 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole suggests potential interactions with enzymes and receptors involved in metabolic processes, inflammation, and cell signaling. This has led to its exploration as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of 1-methyl-5-2-(pyrrolidin-3-yl)ethyl-1H-1,2,4-triazole is its versatility in chemical modifications. The triazole ring provides a stable scaffold that can be further functionalized to enhance binding affinity or selectivity towards specific biological targets. Researchers have been particularly interested in modifying the substituents attached to the triazole ring to develop more potent and selective inhibitors or agonists. For instance, studies have shown that variations in the alkyl chains and heterocyclic moieties can significantly alter the pharmacokinetic properties of triazole derivatives.

The pyrrolidine group in 1-methyl-5-2-(pyrrolidin-3-y l)ethyl -1H - 1 , 2 , 4 - triazole is particularly noteworthy due to its known role in enhancing bioavailability and metabolic stability. This moiety has been extensively studied in drug design for its ability to improve pharmacokinetic profiles. The combination of the triazole and pyrrolidine rings in this compound suggests potential applications in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-methyl -5 - 2 - ( py rro lidin -3 - y l ) eth yl - 1 H - 1 , 2 , 4 - tri azole for their biological activity. Molecular docking studies have identified potential binding interactions between this compound and various enzymes and receptors. For example, preliminary studies suggest that it may interact with kinases involved in cell proliferation and survival pathways. These findings have opened up new avenues for research into developing targeted therapies.

The synthesis of 1-methyl -5 - 2 - ( py rro lidin -3 - y l ) eth yl - 1 H - 1 , 2 , 4 - tri azole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrrolidine ring into the triazole framework necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research into its biological activities.

In conclusion, 1-methyl -5 - 2 -( py rro lidin e -3-y l ) eth yl - 1 H - 1 , 2 ,4-tria zole ( CAS No .1506117 .44 .7) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , including the presence o f both tri azole an d py rro lidine moieties , make it a valuable scaffold for developing novel therapeutic agents . Ongoing studies aim t o elucidate its mechanis ms o f action an d explore its applicability i n various therapeutic areas . As researc h contin ues t o uncover new insights i nto th e b io logical pro perties o f thi s compoun d , i t is likely t o play an increasingly important role i n drug discovery an d development . p >